Cas no 2639426-22-3 (6-Methoxy-2-oxo-1,2,3,4-tetrahydroquinoline-7-sulfonamide)
6-Methoxy-2-oxo-1,2,3,4-tetrahydroquinoline-7-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 6-methoxy-2-oxo-1,2,3,4-tetrahydroquinoline-7-sulfonamide
- 2639426-22-3
- EN300-27733465
- 6-Methoxy-2-oxo-1,2,3,4-tetrahydroquinoline-7-sulfonamide
-
- Inchi: 1S/C10H12N2O4S/c1-16-8-4-6-2-3-10(13)12-7(6)5-9(8)17(11,14)15/h4-5H,2-3H2,1H3,(H,12,13)(H2,11,14,15)
- InChI Key: XVKHNLCOLQJRDP-UHFFFAOYSA-N
- SMILES: S(C1C(=CC2=C(C=1)NC(CC2)=O)OC)(N)(=O)=O
Computed Properties
- Exact Mass: 256.05177804g/mol
- Monoisotopic Mass: 256.05177804g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 403
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 107Ų
6-Methoxy-2-oxo-1,2,3,4-tetrahydroquinoline-7-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27733465-0.05g |
6-methoxy-2-oxo-1,2,3,4-tetrahydroquinoline-7-sulfonamide |
2639426-22-3 | 95.0% | 0.05g |
$792.0 | 2025-03-19 | |
| Enamine | EN300-27733465-0.1g |
6-methoxy-2-oxo-1,2,3,4-tetrahydroquinoline-7-sulfonamide |
2639426-22-3 | 95.0% | 0.1g |
$829.0 | 2025-03-19 | |
| Enamine | EN300-27733465-0.25g |
6-methoxy-2-oxo-1,2,3,4-tetrahydroquinoline-7-sulfonamide |
2639426-22-3 | 95.0% | 0.25g |
$867.0 | 2025-03-19 | |
| Enamine | EN300-27733465-0.5g |
6-methoxy-2-oxo-1,2,3,4-tetrahydroquinoline-7-sulfonamide |
2639426-22-3 | 95.0% | 0.5g |
$905.0 | 2025-03-19 | |
| Enamine | EN300-27733465-1.0g |
6-methoxy-2-oxo-1,2,3,4-tetrahydroquinoline-7-sulfonamide |
2639426-22-3 | 95.0% | 1.0g |
$943.0 | 2025-03-19 | |
| Enamine | EN300-27733465-2.5g |
6-methoxy-2-oxo-1,2,3,4-tetrahydroquinoline-7-sulfonamide |
2639426-22-3 | 95.0% | 2.5g |
$1848.0 | 2025-03-19 | |
| Enamine | EN300-27733465-5.0g |
6-methoxy-2-oxo-1,2,3,4-tetrahydroquinoline-7-sulfonamide |
2639426-22-3 | 95.0% | 5.0g |
$2732.0 | 2025-03-19 | |
| Enamine | EN300-27733465-10.0g |
6-methoxy-2-oxo-1,2,3,4-tetrahydroquinoline-7-sulfonamide |
2639426-22-3 | 95.0% | 10.0g |
$4052.0 | 2025-03-19 |
6-Methoxy-2-oxo-1,2,3,4-tetrahydroquinoline-7-sulfonamide Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
Additional information on 6-Methoxy-2-oxo-1,2,3,4-tetrahydroquinoline-7-sulfonamide
Comprehensive Overview of 6-Methoxy-2-oxo-1,2,3,4-tetrahydroquinoline-7-sulfonamide (CAS No. 2639426-22-3)
6-Methoxy-2-oxo-1,2,3,4-tetrahydroquinoline-7-sulfonamide (CAS No. 2639426-22-3) is a specialized organic compound with significant potential in pharmaceutical and biochemical research. This compound belongs to the tetrahydroquinoline family, a class of heterocyclic compounds known for their diverse biological activities. The presence of a methoxy group and a sulfonamide moiety in its structure enhances its reactivity and makes it a valuable intermediate in drug discovery. Researchers are increasingly interested in this compound due to its potential applications in targeting enzymes and receptors involved in inflammatory and metabolic disorders.
In recent years, the demand for novel sulfonamide derivatives has surged, driven by their role in developing enzyme inhibitors and therapeutic agents. The 6-Methoxy-2-oxo-1,2,3,4-tetrahydroquinoline-7-sulfonamide structure is particularly intriguing because of its ability to interact with biological targets such as carbonic anhydrases and kinases. These interactions are critical for designing drugs to treat conditions like glaucoma, cancer, and bacterial infections. The compound's CAS No. 2639426-22-3 is frequently searched in academic and industrial databases, reflecting its growing importance in medicinal chemistry.
One of the key advantages of 6-Methoxy-2-oxo-1,2,3,4-tetrahydroquinoline-7-sulfonamide is its synthetic versatility. Chemists can modify its core structure to enhance bioavailability or selectivity for specific biological targets. This adaptability aligns with current trends in precision medicine, where tailored compounds are essential for personalized therapies. Additionally, the compound's sulfonamide group is a hotspot for hydrogen bonding, which improves its binding affinity to proteins—a feature highly sought after in drug design.
The compound's relevance extends to computational chemistry and molecular modeling. Researchers use in silico techniques to predict its interactions with potential targets, reducing the time and cost of experimental trials. This approach is particularly valuable in the era of AI-driven drug discovery, where algorithms analyze vast datasets to identify promising candidates. As a result, CAS No. 2639426-22-3 has become a subject of interest in both academic and industrial research.
Another area of exploration for 6-Methoxy-2-oxo-1,2,3,4-tetrahydroquinoline-7-sulfonamide is its potential role in neuroprotective therapies. Preliminary studies suggest that tetrahydroquinoline derivatives may modulate oxidative stress and inflammation in neurological disorders. This aligns with the growing focus on neurodegenerative diseases like Alzheimer's and Parkinson's, where effective treatments remain elusive. The compound's unique structure could pave the way for innovative therapeutic strategies.
From a commercial perspective, the synthesis and supply of 6-Methoxy-2-oxo-1,2,3,4-tetrahydroquinoline-7-sulfonamide are critical for advancing research. Suppliers and manufacturers must ensure high purity and consistency to meet the demands of pharmaceutical development. The compound's CAS No. 2639426-22-3 serves as a unique identifier in global chemical databases, facilitating its traceability and regulatory compliance.
In conclusion, 6-Methoxy-2-oxo-1,2,3,4-tetrahydroquinoline-7-sulfonamide (CAS No. 2639426-22-3) represents a promising avenue for scientific and medical advancements. Its structural features, combined with its potential applications in drug discovery and biochemical research, make it a compound of significant interest. As research continues to uncover its full potential, this molecule is likely to play a pivotal role in addressing some of the most pressing health challenges of our time.
2639426-22-3 (6-Methoxy-2-oxo-1,2,3,4-tetrahydroquinoline-7-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)